1-[1-(5-Methyl-1,2-oxazole-4-carbonyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione

• IUPAC Name: 1-[1-(5-methyl-1,2-oxazole-4-carbonyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione
• InChI: InChI=1S/C15H17F3N4O4/c1-9-11(6-19-26-9)13(24)20-4-2-10(3-5-20)21-7-12(23)22(14(21)25)8-15(16,17)18/h6,10H,2-5,7-8H2,1H3
• InChI Key: LKUMSXXWBXFMNI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)N2CCC(CC2)N3CC(=O)N(C3=O)CC(F)(F)F
• Molecular Formula: C15H17F3N4O4
• Molecular Weight: 374.31 g/mol

Description

The compound is an isoxazole derivative. Isoxazole derivatives are known to have immunoregulatory properties and can be classified into several categories such as immunosuppressive, anti-inflammatory, immunoregulatory, and immunostimulatory compounds.

Molecular Structure Analysis

The compound contains an isoxazole ring, which is a five-membered ring with three carbon atoms, one nitrogen atom, and one oxygen atom. The exact molecular structure of this specific compound is not available in the retrieved resources.

Scientific Research Applications

Antifungal and Antimicrobial Activity

Compounds related to imidazolidine-2,4-diones have been evaluated for their antifungal and antimicrobial properties. For instance, novel compounds of the 1,2,4-triazole class have demonstrated potential as antifungal agents, with studies revealing their solubility thermodynamics and partitioning processes in biologically relevant solvents (Volkova, Levshin, & Perlovich, 2020). Such properties are crucial for the development of effective antifungal treatments, indicating a potential area of application for similar compounds.

Synthesis and Structural Studies

The synthesis of oxazolidines, thiazolidines, and their derivatives from β-hydroxy- or β-mercapto-α-amino acid esters has been explored, providing insights into the chemical properties and potential applications of these compounds in medicinal chemistry (Badr, Aly, Fahmy, & Mansour, 1981). Such synthetic routes could be applicable to the production of related imidazolidine-2,4-dione compounds, highlighting their versatility in drug development and chemical research.

Hypoglycemic Activity

Imidazopyridine thiazolidine-2,4-diones have been designed and synthesized, with some compounds showing promising hypoglycemic activity (Oguchi et al., 2000). This suggests that structurally related compounds, such as the one , may have potential applications in the treatment of diabetes, subject to further research and development.